Cas no 805237-76-7 (Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 805237-76-7
• MF: C₁₃H₁₁ClF₃NS
• MW: 305.746351480484
• CID: 705514
• PubChem ID: 23614514
• Update Time: 2025-04-19

Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-
• 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• 805237-76-7
• SCHEMBL4854310
• [rac]-5-(1-Chloro-ethyl)-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
• [rac)-5-(1-chloro-ethyl)-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
• DTXSID80635172

• Inchi： 1S/C13H11ClF3NS/c1-7(14)11-8(2)18-12(19-11)9-3-5-10(6-4-9)13(15,16)17/h3-7H,1-2H3
• InChI Key： BPQNEPAKOBEZCX-UHFFFAOYSA-N
• SMILES： ClC(C)C1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1

Computed Properties

• Exact Mass: 305.0252827g/mol
• Monoisotopic Mass: 305.0252827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes